Cas no 2418694-19-4 (2-(hydrazinylmethyl)phenol hydrochloride)

• Product Name: 2-(hydrazinylmethyl)phenol hydrochloride
• CAS No: 2418694-19-4
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• MDL: MFCD32679272
• CID: 5668690
• PubChem ID: 67281416
• Update Time: 2025-10-29

2-(hydrazinylmethyl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(hydrazinylmethyl)phenol;hydrochloride
• SCHEMBL2115264
• 2418694-19-4
• 2-(hydrazinylmethyl)phenol hydrochloride
• EN300-26869296

• MDL： MFCD32679272
• Inchi： 1S/C7H10N2O.ClH/c8-9-5-6-3-1-2-4-7(6)10;/h1-4,9-10H,5,8H2;1H
• InChI Key： WQJFEEQMVLOVHE-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC=CC=1CNN

Computed Properties

• Exact Mass: 174.0559907g/mol
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 2-(hydrazinylmethyl)phenol hydrochloride

2-(Hydrazinylmethyl)phenol Hydrochloride: A Comprehensive Overview

2-(Hydrazinylmethyl)phenol hydrochloride (CAS No. 2418694-19-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(aminomethyl)phenol hydrochloride, is characterized by its unique molecular structure, which includes a phenolic ring and a hydrazine moiety. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biological probes.

The chemical formula of 2-(hydrazinylmethyl)phenol hydrochloride is C₇H₁₀N₂O·HCl, with a molecular weight of approximately 165.62 g/mol. The compound is typically synthesized through the reaction of 2-hydroxybenzaldehyde with hydrazine, followed by the addition of hydrochloric acid to form the hydrochloride salt. This synthesis method is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In recent years, 2-(hydrazinylmethyl)phenol hydrochloride has been the subject of numerous studies due to its potential as a lead compound in drug discovery. One of the key areas of interest is its role as an intermediate in the synthesis of more complex molecules with therapeutic properties. For instance, researchers have explored its use in the development of antitumor agents, where it serves as a building block for compounds that can selectively target cancer cells while minimizing toxicity to healthy tissues.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-(hydrazinylmethyl)phenol hydrochloride in the synthesis of novel antifungal agents. The researchers demonstrated that derivatives of this compound exhibited potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This finding underscores the compound's potential in addressing fungal infections, which are a significant clinical challenge due to the increasing prevalence of drug-resistant strains.

Beyond its applications in drug discovery, 2-(hydrazinylmethyl)phenol hydrochloride has also shown promise as a tool in chemical biology. Its ability to form stable complexes with metal ions makes it useful in the design of metal-based probes for imaging and sensing applications. For example, a recent study published in Chemical Communications reported the use of this compound to create a fluorescent probe for detecting copper ions in biological systems. The probe exhibited high selectivity and sensitivity, making it a valuable tool for studying copper homeostasis and related diseases.

The physicochemical properties of 2-(hydrazinylmethyl)phenol hydrochloride, such as its solubility and stability, are crucial factors that influence its utility in various applications. The compound is generally soluble in water and polar organic solvents, which facilitates its use in solution-based reactions and formulations. Additionally, its stability under physiological conditions ensures that it remains active during biological assays and therapeutic interventions.

In terms of safety and handling, 2-(hydrazinylmethyl)phenol hydrochloride should be managed with appropriate precautions to ensure laboratory safety. While it is not classified as a hazardous material under current regulations, it is advisable to handle it using standard laboratory practices to minimize exposure risks. Proper storage conditions, such as maintaining it at room temperature and protecting it from moisture, are recommended to preserve its integrity.

The future prospects for 2-(hydrazinylmethyl)phenol hydrochloride are promising, driven by ongoing research into its diverse applications. As new synthetic methods and biological assays continue to be developed, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.